Cas no 2708343-95-5 ((R)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine dihydrochloride)

• Product Name: (R)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine dihydrochloride
• CAS No: 2708343-95-5
• MF: C₉H₁₄Cl₂F₂N₂
• MW: 259.123667240143
• CID: 5575943
• PubChem ID: 155907187
• Update Time: 2025-10-24

(R)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Y12657
• (R)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine dihydrochloride
• (1R)-1-(3,5-DIFLUOROPYRIDIN-4-YL)-2-METHYLPROPAN-1-AMINE DIHYDROCHLORIDE
• 2708343-95-5
• 4-Pyridinemethanamine, 3,5-difluoro-α-(1-methylethyl)-, hydrochloride (1:2), (αR)-
• (1R)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine diHCl

• Inchi： 1S/C9H12F2N2.2ClH/c1-5(2)9(12)8-6(10)3-13-4-7(8)11;;/h3-5,9H,12H2,1-2H3;2*1H/t9-;;/m1../s1
• InChI Key： WQVLYXGBJOXEER-KLQYNRQASA-N
• SMILES： Cl.Cl.FC1C=NC=C(C=1[C@@H](C(C)C)N)F

Computed Properties

• Exact Mass: 258.0502102g/mol
• Monoisotopic Mass: 258.0502102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on (R)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine dihydrochloride

(R)-1-(3,5-Difluoropyridin-4-yl)-2-methylpropan-1-amine Dihydrochloride: A Comprehensive Overview

The compound (R)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine dihydrochloride (CAS No. 2708343-95-5) is a chemically synthesized molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a pyridine ring substituted with two fluorine atoms and a chiral amine group. The presence of the dihydrochloride salt form indicates its application in scenarios where a stable and soluble form of the amine is required.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to enhance drug-like properties such as bioavailability and stability. The 3,5-difluoropyridin-4-yl moiety in this compound contributes to its high lipophilicity, making it an attractive candidate for drug delivery systems. Furthermore, the chirality introduced by the (R) configuration at the amine center plays a crucial role in determining the compound's pharmacokinetic profile and selectivity for biological targets.

One of the most promising applications of (R)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine dihydrochloride lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with improved efficacy against various diseases. For instance, recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound, ensuring high enantiomeric purity—a critical factor for pharmaceutical applications.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent protonation to form the dihydrochloride salt. The use of fluorinated intermediates has been optimized to minimize side reactions and maximize yield. This approach not only ensures cost-effectiveness but also aligns with green chemistry principles by reducing waste generation.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of (R)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine dihydrochloride. These methods provide precise insights into the molecular composition and stereochemistry, which are essential for quality control in industrial settings.

Looking ahead, the integration of machine learning algorithms into chemical design could further enhance our understanding of this compound's properties. By predicting its interactions with biological systems, researchers can streamline the drug discovery process and identify novel therapeutic applications. Additionally, advancements in computational chemistry are enabling more accurate modeling of this compound's behavior in different environments.

In conclusion, (R)-1-(3,5-difluoropyridin-4-ylium)-2-methylpropan-l-ammonium dichloride represents a versatile molecule with vast potential across multiple industries. Its unique structure, combined with cutting-edge synthetic and analytical techniques, positions it as a key player in modern chemical research. As scientific innovation continues to evolve, this compound will undoubtedly contribute to groundbreaking discoveries that benefit society at large.